APIEZON GREASE M

• CAS No.: 12704-91-5
• Molecular Formula: C8H24N2O7P2

Description

Historical Context and Evolution of its Scientific Utility in Laboratory Practices

The Apiezon range of products originated in 1926 from the work of British research engineer C.R. "Bill" Burch at Metropolitan Vickers in Manchester, England. apiezon.com Burch initially developed low vapor pressure oils for an experiment involving the vacuum impregnation of pressboard with transformer oil. apiezon.com He named his creations "Apiezon," derived from the Greek for "low pressure." apiezon.com These products found early and critical use in the 1930s by Nobel laureate John Cockroft and his team at Cambridge University during their atomic research. apiezon.com

Over the decades, Apiezon products, including the greases, have become staples in scientific and industrial laboratories worldwide. sisweb.comapiezon.comapiezon.com Apiezon Grease M, in particular, has been widely adopted and is approved for use by organizations such as NATO. lesker.comapiezon.com Its consistent quality and performance have made it a trusted material for numerous applications, from research laboratories to demanding industrial settings. apiezon.comlabquipasia.co.in The historical significance of Apiezon products is further highlighted by their use in NASA's endeavors, with the first mention in their technical journals dating back to 1951, well before the first moon landing. mimaterials.com

Significance of Hydrocarbon-Based Greases in Advanced Scientific Applications

Hydrocarbon-based greases are fundamental lubricants and sealants in a multitude of scientific instruments and experiments. scienceequip.com.au Their primary role is to ensure the smooth operation of equipment, prevent wear, and extend the lifespan of valuable apparatus. scienceequip.com.au In the context of vacuum systems, a low vapor pressure grease is essential to prevent the grease from vaporizing under low pressure, which could otherwise contaminate the system and compromise the experiment. highvacdepot.com

One of the key advantages of hydrocarbon greases like Apiezon M is their resistance to "creep," a phenomenon where the grease migrates from its point of application. ajvs.commimaterials.comlesker.com This is a common issue with silicone-based greases and can lead to the contamination of sensitive surfaces and analytical samples. lesker.comlesker.com2spi.com The absence of silicone in Apiezon hydrocarbon greases makes them particularly suitable for techniques like infrared and mass spectrometry, where sample purity is paramount. apiezon.commimaterials.com Furthermore, in applications such as surface coating and semiconductor manufacturing, silicone contamination can severely hinder processes. lesker.commimaterials.com Hydrocarbon greases also offer superior lubrication for metal-to-metal contacts compared to their silicone counterparts. 2spi.com

Positioning this compound within the Taxonomy of Apiezon Vacuum Greases for Research Purposes

Apiezon offers a range of hydrocarbon-based vacuum greases, each formulated for specific operational requirements. apiezon.comapiezon.com this compound is positioned as a general-purpose high-vacuum grease, suitable for use at ambient temperatures, typically between 10 to 30°C. lesker.comapiezon.com

For applications demanding ultra-high vacuum, Apiezon L is the preferred choice due to its exceptionally low vapor pressure. lesker.comtedpella.comemsdiasum.com For high-temperature applications, Apiezon H grease is recommended, performing well in a wide temperature range from -10 to +240°C. lesker.comapiezon.com Conversely, for cryogenic purposes, Apiezon N grease is specifically designed to withstand temperatures as low as -269°C without cracking. nbchao.comapiezon.comapiezon.com Apiezon T grease is formulated for medium-temperature applications. apiezon.com

The versatility of Apiezon M makes it a widely used option for general laboratory vacuum work and as a lubricant. sisweb.comapiezon.com It strikes a balance between performance and cost-effectiveness for a broad array of scientific applications where the extreme properties of other Apiezon greases are not required. sisweb.comapiezon.com

Table 1: Apiezon Grease Selection Guide

Grease Type	Primary Application	Temperature Range	Vapor Pressure at 20°C (Torr)
Apiezon L	Ultra-High Vacuum	10 to 30°C	7 x 10⁻¹¹
Apiezon M	High Vacuum, General Purpose	10 to 30°C	1.7 x 10⁻⁹
Apiezon N	Cryogenic Vacuum	-269 to 30°C	6 x 10⁻¹⁰
Apiezon H	High Temperature Vacuum	-10 to 240°C	1.7 x 10⁻⁹
Apiezon T	Medium Temperature Vacuum	10 to 120°C	4.9 x 10⁻⁸

This table provides a general comparison. For detailed specifications, please refer to the official product datasheets.

Methodological Applications and Integration in Vacuum Science and Technology Research

Principles and Practices of High Vacuum System Sealing Methodologies

The integrity of a high-vacuum system is paramount for the success of numerous scientific experiments and industrial processes. Apiezon Grease M plays a crucial role in achieving and maintaining the necessary low-pressure environments through effective sealing of various components.

Implementation in High-Performance Vacuum Pump Systems and Maintenance Protocols

Apiezon M Grease is integral to the manufacture and routine maintenance of high-performance vacuum pumps. apiezon.comagarscientific.comajvs.com Its formulation is specifically designed to provide excellent lubrication while ensuring an efficient gas seal, which is critical for the optimal functioning of these pumps. apiezon.comajvs.com The grease's low vapor pressure, a key characteristic for high-vacuum applications, minimizes outgassing, thereby preventing contamination of the vacuum system. apiezon.comemsdiasum.com This property is essential for achieving the ultra-high vacuum levels required in many research applications. Furthermore, its inherent radiation resistance makes it a preferred choice in environments where it may be exposed to irradiation, as it maintains its lubricating properties better than many alternatives. apiezon.comagarscientific.comlesker.comnanovactech.com

The use of Apiezon M in maintenance protocols is facilitated by its ease of application and removal. It is soluble in hydrocarbon solvents, simplifying the cleaning process of vacuum components. apiezon.comlesker.comnanovactech.com Its approval for use by organizations such as NATO underscores its reliability and performance in demanding applications. apiezon.comagarscientific.comnanovactech.comidealvac.comhighvacdepot.com

Sealing of Ground Glass Joints and Other Connections in Vacuum Apparatus for Research

In laboratory settings, Apiezon M Grease is extensively used for sealing ground glass joints, stopcocks, and other connections in vacuum apparatus. avantorsciences.comsisweb.com These connections are potential leak points in a vacuum system, and a reliable sealant is necessary to maintain the desired pressure. Apiezon M provides a robust seal for these joints, preventing atmospheric gases from entering the system. sisweb.com

It is particularly suitable for applications conducted at ambient temperatures, generally within the range of 10 to 30°C. lesker.comnanovactech.comhighvacdepot.comajvs.com For applications requiring operation at higher temperatures, other grades of Apiezon grease, such as H or T, are recommended. highvacdepot.comsisweb.com The grease's composition, which includes more wax compared to some other Apiezon grades, contributes to its sealing capabilities in these contexts. emsdiasum.com

Lubrication Strategies in Vacuum-Dependent Scientific Instrumentation

Beyond its sealing properties, Apiezon M Grease serves as an effective lubricant in the controlled environments of vacuum systems, ensuring the smooth operation of mechanical components.

Facilitation of Rotary Components and Movable Joints within Controlled Vacuum Environments

Many scientific instruments operating under vacuum rely on the movement of rotary components and other movable joints. Apiezon M Grease provides the necessary lubrication for these parts, reducing friction and wear. agarscientific.comnanovactech.comidealvac.comavantorsciences.comajvs.commimaterials.com Its excellent lubricating properties are a key feature, ensuring the longevity and reliable performance of the instrumentation. apiezon.comlesker.comnanovactech.com

The grease's ability to function as a lubricant in a vacuum is critical, as traditional lubricants would outgas and contaminate the system. Apiezon M's low vapor pressure makes it suitable for this dual role of sealing and lubrication in dynamic vacuum systems. avantorsciences.com This is particularly important for stopcocks and other movable joints that require both a tight seal and ease of movement. avantorsciences.comsisweb.com

Strategies for Prevention of Contamination in Sensitive Vacuum Research

A significant advantage of Apiezon M Grease in scientific research is its ability to prevent contamination, a critical factor in many analytical techniques and sensitive experiments.

Mitigation of 'Creep' Phenomena Associated with Silicone-Based Alternatives in Scientific Setups

Apiezon M is a hydrocarbon-based grease and is silicone-free. apiezon.comagarscientific.comapiezon.comlesker.comnanovactech.comidealvac.comajvs.commimaterials.com This is a crucial distinction from silicone-based greases, which are prone to a phenomenon known as 'creep'. Creep is the tendency of the grease to migrate away from the point of application, leading to the contamination of adjacent surfaces. lesker.commimaterials.comapiezon.com This can have detrimental effects in sensitive applications, such as surface science studies, thin-film deposition, and mass spectrometry, where even trace amounts of silicone can interfere with results. lesker.commimaterials.com

The use of Apiezon M mitigates this risk. apiezon.comagarscientific.comapiezon.comnanovactech.comidealvac.comajvs.commimaterials.com Its resistance to creep ensures that the grease remains where it is applied, preventing the contamination of sensitive surfaces and analytical components. lesker.commimaterials.com This property is particularly important in techniques like infrared and mass spectrometry, where sample purity is paramount. apiezon.comagarscientific.comnanovactech.commimaterials.com The powerful 'gettering' action of Apiezon M further contributes to a clean vacuum environment by absorbing potentially harmful grease and chemical impurities on metal and glass surfaces. apiezon.comagarscientific.comlesker.comnanovactech.com

Compound Properties and Characteristics

The following tables provide a summary of the key properties of this compound and a comparison with other relevant compounds mentioned in this article.

Table 1: Properties of this compound

Property	Value
Vapor Pressure @ 20°C	1.7 x 10-9 Torr agarscientific.comajvs.comemsdiasum.comlesker.comnanovactech.comavantorsciences.com
Recommended Temperature Range	10 to 30°C lesker.comnanovactech.comhighvacdepot.comavantorsciences.comajvs.com
Composition	Hydrocarbon-based, Silicone-free apiezon.comagarscientific.comapiezon.comlesker.comnanovactech.comidealvac.comajvs.commimaterials.com

| Key Features | Excellent lubrication, High-vacuum sealing, Radiation resistant, Resistant to 'creep' apiezon.comagarscientific.comlesker.comnanovactech.commimaterials.com |

Table 2: Compound Names Mentioned

Compound Name
Apiezon Grease H
This compound
Apiezon Grease T
Hydrocarbon

Utilization of 'Gettering' Action for Impurity Absorption on Scientific Surfaces

This compound possesses a powerful 'gettering' action, meaning it has the ability to absorb other potentially harmful greasy and chemical impurities from metal and glass surfaces. apiezon.comscientificlabs.co.ukhighvacdepot.comlesker.comagarscientific.com This characteristic is highly valuable in the electronics industry and other scientific fields where exceptional cleanliness is paramount. lesker.com The gettering capability stems from the unique feedstock used to manufacture Apiezon greases, which has a high proportion of branched and unsaturated hydrocarbon structures. lesker.comemsdiasum.com

These complex hydrocarbon structures give the grease a very high molecular weight and, consequently, strong absorption powers, particularly for other hydrocarbon molecules. apiezon.comlesker.comidealvac.com When Apiezon M grease is applied, it not only provides lubrication and sealing but also actively cleans the surrounding surfaces by absorbing residual contaminants. lesker.com Furthermore, the grease is readily soluble in hydrocarbon solvents, which means that when it is removed for cleaning, it carries away the absorbed trace impurities that might not be removed by solvents alone. lesker.com This dual function of sealing and active impurity removal makes Apiezon M a valuable tool in maintaining the cleanliness of high-vacuum systems and associated scientific apparatus. highvacdepot.comlesker.com

Property	Value
Vapor Pressure at 20°C	1.7 x 10⁻⁹ Torr
Recommended Temperature Range	10 to 30°C / 50 to 86°F
Composition	Silicone and halogen-free hydrocarbon

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Advanced Research Applications Across Diverse Scientific Disciplines

Contributions to Analytical Chemistry Methodologies

The properties of Apiezon Grease M make it a valuable tool in various analytical chemistry techniques where maintaining the integrity of the vacuum system and preventing sample contamination are paramount.

Application in Mass Spectrometry Systems for Sample Integrity

In mass spectrometry, maintaining a high-vacuum environment is essential for accurate analysis. Apiezon M grease is frequently used to seal ground glass joints and other connections within mass spectrometer systems. scientificlabs.co.ukagarscientific.com Its low vapor pressure ensures that it does not outgas significantly, which could interfere with the analysis by introducing extraneous molecules. agarscientific.com Being silicone-free is a major advantage, as silicone compounds can 'creep' and contaminate the ion source or detector, leading to erroneous signals and background noise. apiezon.comemsdiasum.com The use of Apiezon M helps to ensure that the detected ions are genuinely from the sample, thereby preserving sample integrity. scientificlabs.co.ukajvs.com

Utility in Infrared Spectroscopy Experimental Setups

Similar to mass spectrometry, infrared (IR) spectroscopy requires a clean sample environment to obtain accurate spectra. scientificlabs.co.uk Apiezon M grease is used to create vacuum seals in IR sample cells and accessories. scientificlabs.co.ukagarscientific.com Its hydrocarbon composition means that any minor outgassing will consist of simple hydrocarbons, which have well-known and often non-interfering spectral features. mimaterials.com This is preferable to silicone-based greases, whose outgassing products can have complex and overlapping IR absorption bands that obscure the sample's spectrum. apiezon.comemsdiasum.com By providing a reliable vacuum seal without introducing significant spectral contamination, Apiezon M facilitates the acquisition of high-quality IR data. scientificlabs.co.uk

Function as a Stationary Phase in Gas Chromatography Research

Due to its complex hydrocarbon structure and high molecular weight, Apiezon M grease exhibits strong absorption properties for other hydrocarbon molecules. agarscientific.comidealvac.com This characteristic has led to its use as a stationary phase in gas chromatography (GC). agarscientific.comidealvac.com In this application, a thin layer of the grease is coated onto the inner surface of the GC column. As the sample mixture passes through the column, its components interact with the Apiezon M stationary phase to varying degrees, leading to their separation. Its use in this context leverages its absorptive capabilities to achieve chromatographic separation of complex mixtures. apiezon.comagarscientific.com

Integration in Electron Microscopy Research Applications

This compound is widely utilized in electron microscopy laboratories due to its compatibility with high-vacuum systems and its lubricating properties. idealvac.com2spi.com

Sealing and Lubrication in Electron Microscope Systems

Electron microscopes operate under high-vacuum conditions to allow the electron beam to travel without interference from air molecules. Apiezon M is used to seal various demountable joints and O-rings within the microscope column and associated vacuum equipment. idealvac.com2spi.com Its low vapor pressure is critical to prevent contamination of the electron optics and the specimen chamber. idealvac.com Furthermore, its excellent lubricating properties are beneficial for moving parts within the vacuum system, ensuring smooth operation without compromising the vacuum integrity. mimaterials.comagarscientific.com While it is a hydrocarbon and can contribute to some column contamination, its silicone-free nature prevents the specific issues associated with silicone contamination, such as the appearance of silicon peaks in energy-dispersive X-ray spectroscopy (EDS) analysis. idealvac.com2spi.com

Role in Ancillary Vacuum Evaporator Equipment for Specimen Preparation

The preparation of specimens for electron microscopy often involves coating them with a thin layer of conductive material, such as carbon or metal, using a vacuum evaporator. Apiezon M grease is extensively used to seal the bell jar and other components of these vacuum evaporators. idealvac.com2spi.com This ensures that a sufficiently high vacuum can be achieved for the coating process, resulting in a fine and uniform coating on the specimen. The reliability of Apiezon M in creating these seals makes it an indispensable tool in the specimen preparation workflow for electron microscopy. idealvac.com2spi.com

Relevance in Radiation-Intensive Research Environments

The inherent resistance of this compound to radiation makes it a preferred choice for applications in environments with high levels of radiation. apiezon.comagarscientific.comlesker.comnanovactech.com Unlike silicone-based greases and other materials like esters or halogenated paraffins, which can decompose at relatively low radiation levels, Apiezon M maintains its performance and structural integrity. apiezon.comagarscientific.comlesker.com

Table 1: Radiation Resistance Comparison

Grease Type	Radiation Decomposition Level	Performance at 1 MGy (4 MeV electrons)
This compound	High resistance	Maintains excellent lubrication with a small increase in stiffness. apiezon.comagarscientific.comlesker.comnanovactech.com
Esters, Silicones, Halogenated Paraffins	0.1 MGy or less	Decomposes. apiezon.comagarscientific.comlesker.com

This compound plays a crucial role in the study of metal hydrides using X-ray diffraction (XRD). apiezon.comcore.ac.ukacs.orgmdpi.comrsc.orgd-nb.info In these measurement systems, powdered samples, which are often sensitive to air and moisture, are prepared for analysis. mdpi.comrsc.org The grease is used to mount these powder samples, often by enclosing them between Kapton foils. core.ac.ukacs.orgmdpi.comrsc.orgd-nb.info The inherent stickiness of Apiezon M, a result of its lack of additives, combined with its radiation resistance, makes it an ideal candidate for securing these samples for accurate XRD measurements. apiezon.com This application is critical for determining the crystal structures of metal hydrides and understanding their hydrogen storage properties. core.ac.ukd-nb.info

Performance Stability in High-Energy Physics Experiments

Specialized Applications in Material Science and Engineering Research

The versatility of this compound extends to various specialized applications within material science and engineering research, where its unique properties contribute to the success of experimental processes.

In the field of nanotechnology, this compound has been utilized in nanoparticle mixing processes. apiezon.com A key property in this application is its relatively low dropping point. apiezon.com This characteristic is advantageous as it can reduce the time and energy required for the mixing process of nanoparticles, demonstrating how a material's specific properties can offer unexpected benefits in novel research applications. apiezon.com

This compound is also employed for positive pressure gasket sealing in various material characterization applications. apiezon.com Its ability to provide an efficient gas seal while offering excellent lubrication makes it suitable for creating a controlled environment necessary for accurate material analysis. agarscientific.comnanovactech.com

The prevention of contamination is paramount in semiconductor manufacturing, where even trace amounts of impurities can significantly impact production yields. lesker.comlesker.comavactec.esscientificlabs.com this compound, being silicone-free, is highly resistant to "creep" or "carry-over," a phenomenon where silicone-based greases migrate from the application area and contaminate adjacent surfaces. apiezon.comlesker.comlesker.comavactec.es This property is crucial in preventing the contamination of semiconductor wafers. lesker.comlesker.com Furthermore, its powerful "gettering" action, stemming from its complex hydrocarbon structure and high molecular weight, allows it to absorb greasy and chemical impurities from metal and glass surfaces, ensuring the scrupulous cleanliness required in the electronics industry. apiezon.comlesker.comlesker.com

Application in Positive Pressure Gasket Sealing for Material Characterization

Utility in General Laboratory Apparatus for Academic Research

This compound is recognized for its versatility and reliability in numerous general laboratory applications. apiezon.com It is particularly well-suited for use at ambient temperatures, typically within the range of 10 to 30°C. lesker.comproscitech.com.auagarscientific.comavantorsciences.com Its formulation, which contains more wax compared to Apiezon L, provides it with a moderately low vapor pressure, making it a cost-effective choice for many standard laboratory procedures. sisweb.comemsdiasum.comsisweb.com

The efficacy of this compound as a sealant for laboratory glassware, such as quick-fit apparatus and desiccators, is well-established. apiezon.comschlenklinesurvivalguide.com Its primary function in these applications is to create a reliable, airtight seal between ground glass joints, which is crucial for maintaining the integrity of experiments, especially those conducted under vacuum. schlenklinesurvivalguide.comedvac.pl

A key advantage of this compound is its hydrocarbon composition, which makes it resistant to the "creep" phenomenon often associated with silicone-based greases. avantorsciences.comschlenklinesurvivalguide.com Creep is the undesirable spreading of grease away from the point of application, which can lead to contamination of reaction mixtures and analytical samples. schlenklinesurvivalguide.comscientificlabs.co.uk The absence of silicones in Apiezon M ensures that sensitive analytical techniques, such as infrared and mass spectrometry, are not compromised by such contamination. agarscientific.comscientificlabs.co.uk

Furthermore, its tenacious nature and excellent cohesive strength help to prevent loosely fitting glassware from working loose, a critical factor in maintaining a secure vacuum seal over extended periods. apiezon.com this compound is recommended for sealing ground joints in various vacuum situations, including on the backing side of oil diffusion pumps and in desiccators, particularly where a moderately low vapor pressure is sufficient. proscitech.com.auemsdiasum.com Its powerful "gettering" action, which absorbs potentially harmful grease and chemical impurities from glass surfaces, further contributes to a clean operating environment. lesker.comagarscientific.comscientificlabs.comapiezon.com

Table 1: Sealing Properties of this compound

Property	Value	Significance in Sealing Applications
Vapor Pressure @ 20°C	1.7 x 10⁻⁹ Torr lesker.comscientificlabs.co.ukscientificlabs.comapiezon.com	Ensures minimal contamination in high vacuum systems.
Silicone-Free	Yes lesker.comagarscientific.comscientificlabs.co.uk	Prevents "creep" and contamination of sensitive experiments. avantorsciences.comschlenklinesurvivalguide.com
'Gettering' Action	Powerful lesker.comagarscientific.comscientificlabs.comapiezon.com	Absorbs impurities from glass surfaces, ensuring a clean seal.
Chemical Base	Hydrocarbon schlenklinesurvivalguide.comidealvac.com	Provides good sealing and is soluble in hydrocarbon solvents for easy cleaning. lesker.comagarscientific.comapiezon.com

Beyond its sealing capabilities, this compound serves as an excellent and economical general-purpose lubricant in university teaching laboratories and research facilities. sisweb.comsisweb.com It is frequently used for lubricating glass and metal taps, as well as for ground glass joints in various apparatus used in daily laboratory operations. schlenklinesurvivalguide.comedvac.pl

Its formulation is specifically designed to provide long-lasting lubrication while maintaining an effective gas seal, a dual functionality that is highly beneficial in a laboratory setting. scientificlabs.co.ukidealvac.commimaterials.com The lubricity of this compound has been quantified using the 4 Ball Test (ASTM D 2596), showing a result of 140 kg, which indicates its capability to withstand significant loads and prevent seizure of components. proscitech.com.au This is particularly important in applications involving moving parts, such as stopcocks on Schlenk flasks. schlenklinesurvivalguide.com

The cost-effectiveness of this compound compared to other specialized Apiezon greases makes it a practical choice for widespread use in academic environments where budgets can be a consideration. sisweb.comsisweb.com Its solubility in aromatic hydrocarbon solvents like toluene (B28343) and xylene allows for straightforward cleaning and removal from apparatus. mimaterials.comtedpella.com

A notable property of this compound is its resistance to radiation. While other greases like esters and silicones may decompose at radiation levels of 0.1 MGy or less, Apiezon M maintains its lubrication properties even at higher irradiation levels, a feature that is advantageous in certain advanced research applications. lesker.comagarscientific.comscientificlabs.co.uk

Table 2: Lubrication and Physical Properties of this compound

Property	Value/Characteristic	Relevance to Laboratory Lubrication
Typical Working Temperature Range	10 to 30°C lesker.comproscitech.com.auagarscientific.comavantorsciences.com	Suitable for most ambient temperature laboratory applications.
Lubricity (4 Ball Test, ASTM D 2596)	140 kg proscitech.com.au	Demonstrates excellent performance under load, preventing seizure.
Radiation Resistance	Maintains excellent lubrication properties up to 1 MGy. lesker.comagarscientific.comscientificlabs.co.uk	Suitable for use in environments with radiation exposure.
Solubility	Soluble in aromatic hydrocarbon solvents. mimaterials.comtedpella.com	Allows for easy cleaning and removal from laboratory equipment.
Appearance	Semi-solid yellow grease. tedpella.com	Easy to visually confirm application.
Relative Density @ 20°C	0.894 proscitech.com.autedpella.com	Standard density for a hydrocarbon grease.

Theoretical Frameworks and Performance Considerations in Research Contexts

Fundamental Principles of Efficient Gas Sealing in High Vacuum Research

Apiezon Grease M is a hydrocarbon-based grease specifically designed for use in high vacuum environments at ambient temperatures, typically between 10 to 30°C. apiezon.comlocoscience.com Its effectiveness in creating an efficient gas seal in high vacuum research is fundamentally attributed to its low vapor pressure and its resistance to "creep." ravescientific.com The grease exhibits a vapor pressure of approximately 1.7 x 10⁻⁹ Torr at 20°C, a critical property that ensures minimal outgassing and contamination of the vacuum system. apiezon.comravescientific.comagarscientific.com Outgassing, the release of absorbed or adsorbed gases from a material, can significantly compromise the integrity of a high vacuum environment. The low vapor pressure of Apiezon M ensures that its contribution to the residual gas load in the vacuum chamber is negligible, allowing for the attainment and maintenance of high vacuum conditions. ravescientific.com

The molecular structure of Apiezon M, a complex arrangement of hydrocarbons, provides it with a high molecular weight. This composition is key to its ability to form a robust and reliable seal. apiezon.comagarscientific.com When applied between two surfaces, such as ground glass joints or in the assembly of vacuum equipment, the grease fills microscopic imperfections, creating a uniform, airtight barrier that prevents gas ingress from the surrounding atmosphere. schlenklinesurvivalguide.com Furthermore, as a silicone-free compound, Apiezon M is highly resistant to the phenomenon of "creep" or "carry over," where the sealing material migrates from its point of application. ravescientific.comlesker.com This property is crucial in preventing the contamination of adjacent surfaces within the vacuum system, which could otherwise interfere with experimental processes or measurements. lesker.comscientificlabs.co.uk The grease has been specially formulated to provide excellent lubrication while maintaining an efficient gas seal, making it widely used in the manufacturing and servicing of high-performance vacuum pumps. apiezon.comscientificlabs.co.uk

Table 1: Vapor Pressure of Apiezon Greases at 20°C

Apiezon Grease Type	Vapor Pressure (Torr)
Apiezon M	1.7 x 10⁻⁹
Apiezon L	7 x 10⁻¹¹
Apiezon N	Not specified
Apiezon H	Not specified
Apiezon T	4.6 x 10⁻⁹

Mechanistic Understanding of Radiation Resistance in Experimental Setups

In experimental setups involving radiation, the choice of materials is critical to ensure the longevity and reliability of the apparatus. This compound exhibits notable radiation resistance, a property attributed to its halogen-free composition. apiezon.comagarscientific.commimaterials.com Unlike many other vacuum greases, such as those based on silicones, esters, or halogenated paraffins which can decompose at radiation levels of 0.1 MGy or less, Apiezon M maintains its integrity and lubricating properties under significantly higher radiation doses. apiezon.comagarscientific.commimaterials.com

Research has shown that Apiezon L and M greases demonstrate a degree of radiation resistance with only a comparatively small increase in stiffness after being irradiated with 4 MeV electrons to a level of about 1 MGy. apiezon.comagarscientific.commimaterials.com This resilience is a direct consequence of its stable hydrocarbon structure. While high levels of irradiation can lead to the evolution of small quantities of gases, primarily methane (B114726) and ethylene, which can affect the grease's vapor pressure characteristics, Apiezon M remains a markedly better lubricant at high irradiation levels compared to many other high vacuum lubricants. apiezon.com This robust performance under radiation makes it a suitable choice for applications in nuclear research, electron microscopy, and other environments where exposure to radiation is a concern. 2spi.com

Table 2: Radiation Resistance Comparison of High Vacuum Greases

Grease Type	Decomposition Radiation Level (MGy)	Performance at ~1 MGy (4 MeV electrons)
Apiezon M (Hydrocarbon)	> 1	Maintains excellent lubrication with a small increase in stiffness. apiezon.comagarscientific.com
Silicones, Esters, Halogenated Paraffins	≤ 0.1	Decompose. apiezon.comagarscientific.com

The 'Gettering' Action: Theoretical Basis and Implications for Experimental Purity

This compound possesses a unique property known as 'gettering' action, which is the ability to absorb greasy or chemical impurities from metal and glass surfaces. apiezon.comagarscientific.commimaterials.com This characteristic is of significant value in maintaining the purity of experimental setups, particularly in the electronics industry and other fields where scrupulous cleanliness is paramount. mimaterials.com

The theoretical basis for the 'gettering' action of Apiezon M lies in its distinct chemical composition. mimaterials.com The grease is manufactured from a unique feedstock that contains a high proportion of branched and unsaturated hydrocarbon structures. mimaterials.com These complex structures result in a very high molecular weight and, consequently, strong powers of absorption, especially for other hydrocarbon molecules. apiezon.comagarscientific.commimaterials.com

When applied to surfaces, Apiezon M not only acts as a sealant and lubricant but also actively traps and removes residual greasy and chemical contaminants. mimaterials.com This absorption mechanism is beneficial as it helps to create an ultraclean surface, which is often critical for the success of sensitive experiments. ravescientific.com The process of removing the grease with a hydrocarbon solvent also aids in lifting away many trace impurities that are not removed by solvents alone. mimaterials.com

Minimizing Interference and Sample Contamination in Advanced Analytical Techniques

In advanced analytical techniques such as infrared and mass spectrometry, the presence of even minute levels of contaminants can lead to significant interference and erroneous results. lesker.comscientificlabs.co.uk this compound is frequently utilized in these applications due to its properties that minimize the risk of sample contamination. apiezon.comagarscientific.comscientificlabs.co.uk

As a silicone-free hydrocarbon grease, Apiezon M is highly resistant to "creep," the tendency of a substance to migrate away from the area of application. lesker.comscientificlabs.co.uk Silicone-based greases are particularly prone to this phenomenon, which can lead to the contamination of adjacent surfaces and, consequently, the sample being analyzed. lesker.com The use of Apiezon M mitigates this risk, ensuring that the analytical data remains uncompromised by grease-related artifacts. lesker.comscientificlabs.co.uk This is of particular concern in surface coating applications, such as industrial paint or metal deposition processes, where trace amounts of silicone on surfaces can prevent the adherence of paint, leading to poor coverage. lesker.com

Furthermore, the strong absorptive, or 'gettering', properties of Apiezon M contribute to a cleaner experimental environment. mimaterials.com By trapping stray hydrocarbon molecules and other chemical impurities, the grease helps to maintain the purity of the analytical system. mimaterials.com Its high molecular weight and complex hydrocarbon structure also contribute to its frequent use as a stationary phase in gas chromatography. apiezon.comagarscientific.com The ease with which Apiezon M can be removed using hydrocarbon solvents further ensures that no residue is left behind to interfere with subsequent analyses. mimaterials.com

Comparative Analysis and Future Directions in Scientific Research

Comparative Performance with Other Vacuum Greases in Academic Studies

The selection of an appropriate vacuum grease is critical for the success of many experiments, with the choice depending on factors such as the required vacuum level, operating temperature, and the sensitivity of the experiment to contamination.

A primary advantage of Apiezon M, a hydrocarbon-based grease, is its resistance to the "creep" and "carry-over" phenomena commonly associated with silicone-based greases. mimaterials.comlesker.comapiezon.com Silicone has a tendency to migrate from the application site, which can lead to the contamination of adjacent surfaces. mimaterials.com This is a significant concern in sensitive analytical techniques like infrared and mass spectrometry, where even trace amounts of silicone can interfere with results. mimaterials.comscientificlabs.co.uk

In industrial applications such as surface coating, paint deposition, or semiconductor manufacturing, silicone contamination can severely impact product quality by preventing proper adherence of coatings. mimaterials.comlesker.com Apiezon M, being silicone-free, avoids these issues, ensuring a cleaner experimental or manufacturing environment. scientificlabs.co.ukagarscientific.com While both types of grease offer good lubrication, the resistance to creep makes Apiezon M a preferred choice for contamination-sensitive research. lesker.comscientificlabs.co.uk Furthermore, some studies indicate that silicone-based greases can decompose at lower radiation levels (0.1 MGy or less) compared to the more robust Apiezon M. mimaterials.comscientificlabs.co.uk

Apiezon M is primarily designed for use at ambient temperatures, typically between 10 to 30°C. lesker.comapiezon.com For research conducted at cryogenic temperatures, Apiezon N is the recommended choice. tedpella.comapiezon.com Apiezon N is specially formulated to be craze-free at very low temperatures and can withstand repeated thermal cycling between -273°C and +30°C. apiezon.commimaterials.com It contains a special additive that gives it a tenacious, rubbery consistency, which provides extra cushioning and absorbs vibrations, a valuable property for delicate glass-to-glass joints. mimaterials.com

While Apiezon N is an excellent lubricant at ambient temperatures, it is not intended for use as a lubricant at cryogenic temperatures. mimaterials.com In contrast, Apiezon M provides excellent lubrication within its specified ambient temperature range. lesker.com Research has shown that for creating thermal contact at cryogenic temperatures, particularly below 40K, hydrocarbon greases like Apiezon N can be more effective than traditional materials like indium foil. apiezon.com A key differentiator is Apiezon N's ability to improve heat transfer across pressed metallic joints at cryogenic temperatures, a property not central to Apiezon M's design. mimaterials.com

For experiments requiring ultra-high vacuum (UHV) conditions, Apiezon L grease is generally the preferred option due to its exceptionally low vapor pressure, estimated at 8 x 10⁻¹¹ torr at 20°C. sisweb.com Apiezon M, while suitable for high vacuum applications, has a higher vapor pressure of approximately 1.7 x 10⁻⁹ torr at 20°C. lesker.comscientificlabs.co.uk This makes Apiezon L better suited for the more stringent requirements of UHV systems. mimaterials.comtedpella.com

Both Apiezon L and M are used as stationary phases in gas chromatography due to their strong absorption properties for hydrocarbon molecules. mimaterials.comtedpella.com However, Apiezon L is not recommended for joints that are likely to warm to over 30°C, as it softens and melts around 47°C. sisweb.com Apiezon M shares a similar limitation on temperature. sisweb.com The choice between L and M often comes down to the specific vacuum level required, with L being the choice for the most demanding UHV applications. mimaterials.comapiezon.com

When experimental conditions involve elevated temperatures, Apiezon M is not suitable. lesker.comapiezon.com For such applications, Apiezon H or Apiezon T are the recommended choices. Apiezon H can withstand temperatures up to 250°C without melting and is intended for applications where high operating temperatures are necessary. sisweb.com It has a vapor pressure of about 2 x 10⁻⁹ torr at 20°C. sisweb.com

Apiezon AP101 is a specialized anti-seize vacuum grease containing Polytetrafluoroethylene (PTFE), which provides excellent lubrication and prevents the seizure of ground glass joints and metal fastenings. intech-group.ruapiezon.comlesker.comagarscientific.com While Apiezon M offers good lubrication, AP101 is specifically formulated for anti-seize properties and is resistant to many solvents and chemicals. intech-group.ruapiezon.com Apiezon AP101 is suitable for low to medium vacuum ranges and has a vapor pressure of less than 10⁻⁵ Torr at 20°C. lesker.comagarscientific.com In contrast to the general-purpose nature of Apiezon M, Apiezon H and AP101 are designed for the specific challenges of high-temperature and seizure-prone applications, respectively. tedpella.comsfr.ca

Interactive Table: Comparative Properties of Apiezon Greases

Feature	Apiezon M	Apiezon L	Apiezon N	Apiezon H	Apiezon AP101	Silicone-Based Greases
Primary Use	High Vacuum, General Purpose lesker.comapiezon.com	Ultra-High Vacuum mimaterials.comtedpella.com	Cryogenic High Vacuum tedpella.comapiezon.com	High Temperature Vacuum sisweb.comsfr.ca	Anti-Seize Vacuum lesker.comsfr.ca	General Vacuum
Vapor Pressure @ 20°C (Torr)	1.7 x 10⁻⁹ lesker.comscientificlabs.co.uk	8 x 10⁻¹¹ sisweb.com	~10⁻⁹ mimaterials.com	~2 x 10⁻⁹ sisweb.com	< 1.0 x 10⁻⁵ avantorsciences.com	Varies, can be higher
Temperature Range (°C)	10 to 30 lesker.comapiezon.com	10 to 30 tedpella.com	-273 to 30 mimaterials.com	-10 to 240 idealvac.com	-15 to 150 lesker.com	Varies widely
Silicone-Free	Yes lesker.comscientificlabs.co.uk	Yes tedpella.com	Yes mimaterials.com	Yes sfr.ca	Yes intech-group.ru	No
Key Differentiator	Versatility, good lubrication apiezon.com	Lowest vapor pressure tedpella.comsisweb.com	Cryogenic performance, anti-vibration mimaterials.commimaterials.com	High-temperature stability sisweb.com	Anti-seize properties (contains PTFE) intech-group.ruapiezon.com	Can cause 'creep' contamination mimaterials.comlesker.com

Comparison with Ultra-High Vacuum Greases (e.g., Apiezon L) for Specific Experimental Demands

Methodologies for Removal and Cleaning of Apiezon Grease M in Research Laboratories

The effective removal of this compound from laboratory apparatus is crucial to prevent cross-contamination between experiments and to maintain the cleanliness of vacuum systems. Being a hydrocarbon-based grease, specific solvents are required for its dissolution.

The recommended procedure for cleaning surfaces treated with this compound begins with physically wiping off the excess grease using a soft, lint-free cloth. mimaterials.comapiezon.com Any remaining residue can then be washed away. Aromatic hydrocarbon solvents such as toluene (B28343) and xylene are effective for this purpose. mimaterials.comapiezon.com For a more environmentally friendly option, limonene (B3431351) is also recommended. mimaterials.comapiezon.com It is important to note that Apiezon hydrocarbon greases are not soluble in alcohols like ethanol (B145695) and isopropanol (B130326) (IPA), or in ketones such as acetone (B3395972) and methyl ethyl ketone (MEK). mimaterials.comapiezon.com Therefore, these common laboratory solvents cannot be used for cleaning Apiezon grease residues. After solvent cleaning, a final wash with warm, soapy water can be performed to remove any remaining traces. mimaterials.com

Interactive Table: Solvents for this compound Removal

Solvent Type	Recommended	Not Recommended
Hydrocarbon Solvents	Toluene, Xylene, Limonene mimaterials.comapiezon.com
Alcohols	Ethanol, Isopropanol (IPA) mimaterials.comapiezon.com
Ketones	Acetone, Methyl Ethyl Ketone (MEK) mimaterials.comapiezon.com
Aqueous Solutions	Warm, soapy water (for final rinse) mimaterials.com

Evolving Applications and Potential Innovations for this compound in Emerging Research Areas

The inherent properties of this compound, such as its versatility, radiation resistance, and "gettering" action (the ability to absorb chemical impurities), position it for use in evolving research fields. lesker.comapiezon.com Its established use in high-vacuum environments and as a stationary phase in gas chromatography provides a foundation for new applications. scientificlabs.co.uktedpella.com

One area of potential innovation lies in the development of novel composite materials. The low dropping point of Apiezon M has been noted as an advantage in nanoparticle mixing, as it reduces the time and energy required for the process. apiezon.com This suggests that Apiezon M could serve as a matrix or dispersing agent for various nanomaterials, leading to the creation of functional materials with tailored properties for applications in electronics, sensors, or catalysis.

Furthermore, its radiation resistance makes it a candidate for applications in environments with high levels of radiation, such as in certain components of particle accelerators or in the study of materials under irradiation. scientificlabs.co.ukapiezon.com While it does experience some increase in stiffness, it maintains its lubrication properties better than many other types of greases under irradiation. scientificlabs.co.uk

The "gettering" action of Apiezon M, which allows it to absorb stray grease and chemical impurities from surfaces, could be further explored for micro-cleaning applications in the fabrication of sensitive electronic or optical components. lesker.com Innovations could focus on enhancing this property or combining it with other functionalities. As research pushes into new domains, the unique combination of properties offered by this compound may find utility in unexpected and innovative ways.

Q & A

Basic Research Questions

Q. What are the key physicochemical properties of APIEZON GREASE M that influence its performance in high-vacuum experiments?

• Methodological Answer: To evaluate these properties, researchers should:

• Measure viscosity-temperature relationships using rheometry under controlled conditions (e.g., ASTM D445).
• Assess thermal stability via thermogravimetric analysis (TGA) to determine degradation thresholds .
• Test volatility using vacuum gravimetry to ensure minimal outgassing in vacuum systems .
  • Relevance: These properties directly impact experimental reproducibility in vacuum-dependent studies.

Q. How does this compound compare to silicone-based greases in cryogenic applications?

• Methodological Answer: Design a comparative study with:

• Controlled variables : Temperature range (e.g., 4K to 300K), load capacity, and rotational speed.
• Dependent variables : Lubrication efficiency (friction coefficients) and leakage rates.
• Use statistical tools (e.g., ANOVA) to analyze differences in performance .

Q. What protocols ensure consistent application of this compound in glassware joints for chemical reactions?

• Methodological Answer:

• Standardize the coating thickness using calibrated syringes or automated dispensers.
• Validate uniformity via microscopy or interferometry .
• Document environmental conditions (humidity, temperature) to control confounding factors .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported thermal conductivity values of this compound across studies?

• Methodological Answer:

• Conduct a systematic literature review using databases like Scopus or Web of Science, filtering by measurement techniques (e.g., transient hot-wire vs. laser flash) .
• Replicate experiments under identical conditions to isolate methodological discrepancies.
• Apply error propagation analysis to identify instrument-specific biases .

Q. What experimental designs mitigate interfacial contamination when using this compound in surface science studies?

• Methodological Answer:

• Use ultrahigh-vacuum (UHV) chambers with in situ surface characterization tools (e.g., XPS or AES).
• Implement control experiments with ungreased surfaces to quantify contamination levels .
• Optimize grease application to minimize capillary-driven migration .

Q. How does this compound interact with novel polymer composites in tribological research?

• Methodological Answer:

• Perform wear testing using pin-on-disk tribometers under varying loads and speeds.
• Characterize post-test surfaces via SEM/EDS to analyze transfer films and chemical interactions .
• Compare results with molecular dynamics simulations to predict long-term behavior .

Data Management & Analysis

Q. What statistical frameworks are suitable for analyzing time-dependent degradation data of this compound?

• Methodological Answer:

• Apply Weibull analysis to model failure probabilities under stress conditions.
• Use multivariate regression to correlate degradation rates with environmental factors (temperature, pressure) .
• Validate models via cross-validation or bootstrapping .

Q. How can researchers ensure FAIR (Findable, Accessible, Interoperable, Reusable) compliance for datasets involving this compound?

• Methodological Answer:

• Use standardized metadata templates (e.g., ISO 8601 for dates, SI units for measurements).
• Archive raw data in repositories like Zenodo or Figshare with persistent identifiers (DOIs).
• Document experimental protocols using platforms like Protocols.io for reproducibility .

Ethical & Safety Considerations

Q. What safety protocols are critical when handling this compound in biochemical assays?

• Methodological Answer:

• Review Material Safety Data Sheets (MSDS) for toxicity and flammability data.
• Implement fume hoods for volatile byproduct management.
• Train personnel in spill containment and waste disposal per OSHA guidelines .